N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide

• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: N-[(4-methylphenyl)methyl]-N//'-[(4-propan-2-ylphenyl)methyl]oxamide
• InChI: InChI=1S/C20H24N2O2/c1-14(2)18-10-8-17(9-11-18)13-22-20(24)19(23)21-12-16-6-4-15(3)5-7-16/h4-11,14H,12-13H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: QLHJNQHIUSCJRU-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)NCC2=CC=C(C=C2)C(C)C

Description

N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide, also known as MPBD, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. MPBD is a small molecule that can selectively bind to certain receptors in the body and modulate their activity, leading to a range of effects on biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide is complex and not fully understood. It is known that N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide selectively binds to certain receptors in the body, including the mu-opioid receptor and the delta-opioid receptor in the brain. By binding to these receptors, N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide can modulate their activity and lead to changes in biochemical and physiological processes. The exact mechanism by which N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide achieves these effects is still under investigation and is an active area of research.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide are diverse and depend on the specific receptors that it binds to. In the brain, N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide has been shown to modulate the activity of the mu-opioid receptor and the delta-opioid receptor, leading to effects on pain perception, anxiety, and depression. In cancer cells, N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide has been found to inhibit the growth and proliferation of certain cancer cell lines, suggesting potential therapeutic applications in cancer treatment. N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide has also been shown to have anti-inflammatory effects, which may be relevant in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide has several advantages for lab experiments, including its small size, high purity, and well-characterized synthesis method. However, there are also some limitations to its use in experiments. For example, N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide has a relatively short half-life in vivo, which may limit its therapeutic potential. Additionally, the exact mechanism of action of N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide. One area of interest is the development of more potent and selective analogs of N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide that can achieve greater therapeutic effects. Another area of interest is the investigation of the mechanism of action of N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide, which may provide insights into the underlying biology of pain perception, anxiety, and depression. Finally, there is also potential for the use of N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide in combination with other drugs or therapies to enhance its therapeutic effects.

Synthesis Methods

The synthesis of N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide involves several steps, starting from commercially available starting materials. The key step is the coupling of two benzyl amine derivatives, which is achieved through a reaction with ethanediamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified and characterized using standard analytical techniques such as NMR spectroscopy and mass spectrometry. The synthesis of N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide has been optimized over the years to improve yield and purity, and several variations of the method have been reported in the literature.

Scientific Research Applications

N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide has been studied extensively in the context of neuroscience and cancer research. In neuroscience, N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide has been shown to modulate the activity of certain receptors in the brain, leading to effects on pain perception, anxiety, and depression. In cancer research, N-(4-methylbenzyl)-N'-[4-(propan-2-yl)benzyl]ethanediamide has been found to inhibit the growth and proliferation of certain cancer cell lines, suggesting potential therapeutic applications in cancer treatment.